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Compound of Interest

4'-Nitroacetophenone
Compound Name: ,
semicarbazone

Cat. No.: B2621554

4'-Nitroacetophenone Semicarbazone: A
Technical Overview

CAS Number: 52376-81-5[1]

This technical guide provides a comprehensive overview of 4'-nitroacetophenone
semicarbazone, including its chemical identity, safety data pertaining to its precursor, a
representative synthesis protocol, and a discussion of the potential biological activities of
semicarbazones. This document is intended for researchers, scientists, and professionals in
the field of drug development.

Safety Data

A specific Safety Data Sheet (SDS) for 4'-nitroacetophenone semicarbazone is not readily
available in public databases. Therefore, the following safety information for the precursor, 4'-
nitroacetophenone (CAS: 100-19-6), is provided for reference. It is crucial to handle the starting
materials for the synthesis with appropriate care and to assume that the product may have
similar or different hazards.

Physicochemical Properties of 4'-Nitroacetophenone
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Property Value

Molecular Formula CsH7NOs3

Molecular Weight 165.15 g/mol
Appearance Yellow solid/crystals
Melting Point 75-78 °C

Boiling Point 202 °C

| Information for 4N |

Hazard Class Hazard Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation

Specific target organ toxicity - single exposure ) o
) H335: May cause respiratory irritation
(Category 3), Respiratory system

Note: This information is for the precursor, 4'-nitroacetophenone, and the hazards of 4'-
nitroacetophenone semicarbazone may differ.

Precautionary Statements for 4'-Nitroacetophenone
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Code Precautionary Statement

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 S

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols

A detailed, peer-reviewed synthesis protocol specifically for 4'-nitroacetophenone
semicarbazone is not readily available. However, the synthesis of semicarbazones is a
standard organic reaction involving the condensation of a ketone or aldehyde with
semicarbazide.[2][3] The following is a representative protocol based on general procedures for
this type of reaction.

Representative Synthesis of 4'-Nitroacetophenone
Semicarbazone

Materials:
e 4'-Nitroacetophenone
e Semicarbazide hydrochloride

e Sodium acetate
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o Ethanol

o Water

Procedure:

Dissolve 4'-nitroacetophenone in ethanol in a round-bottom flask.

 In a separate beaker, prepare an aqueous solution of semicarbazide hydrochloride and
sodium acetate.

e Add the semicarbazide solution to the ethanolic solution of 4'-nitroacetophenone.
e The reaction mixture is typically heated under reflux for a period of 1-2 hours.
e The progress of the reaction can be monitored by thin-layer chromatography.

o Upon completion of the reaction, the mixture is cooled, and the precipitated product is
collected by filtration.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or an ethanol-water mixture.

Diagrams
Synthesis Workflow

The following diagram illustrates the general synthetic pathway for the formation of a
semicarbazone from an acetophenone derivative.
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Caption: General synthesis of 4'-nitroacetophenone semicarbazone.

Plausible Mechanism of Biological Activity

While the specific mechanism of action for 4'-nitroacetophenone semicarbazone has not
been elucidated, semicarbazones are known to exert their biological effects through various
mechanisms. One proposed mechanism is the chelation of essential metal ions, while another
involves the modulation of ion channels.[2][3][4] The following diagram presents a hypothetical
mechanism of action for the anticonvulsant activity of a semicarbazone.
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Caption: Hypothetical mechanism for semicarbazone anticonvulsant activity.

Biological Activity of Semicarbazones

Semicarbazones are a class of compounds that have garnered significant interest in medicinal
chemistry due to their wide range of biological activities.[5] These activities are often attributed
to their ability to chelate metal ions or interact with biological macromolecules.[2][3]

Reported biological activities for various semicarbazone derivatives include:

o Antimicrobial activity: Semicarbazones have shown efficacy against various bacterial and
fungal strains.[6][7][8][9]

¢ Anticonvulsant activity: Certain aryl semicarbazones have been identified as potent
anticonvulsant agents, with a proposed mechanism involving the inhibition of voltage-gated
sodium and calcium channels and modulation of the GABAergic system.[4]
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» Antiviral and anticancer activity: Some semicarbazones and their related
thiosemicarbazones have demonstrated antiviral and anticancer properties, which are often
linked to their ability to bind to copper or iron within cells.[2][3]

It is important to note that the biological activity of a specific semicarbazone is highly
dependent on its chemical structure. The presence of the nitro group on the phenyl ring of 4'-
nitroacetophenone semicarbazone may influence its biological properties. Further research
is required to determine the specific biological activities and mechanism of action of this
particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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